Cas no 2757906-26-4 (5-Bromo-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-3-carboxylic acid)

• Product Name: 5-Bromo-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-3-carboxylic acid
• CAS No: 2757906-26-4
• MF: C₉H₈BrN₃O₄
• MW: 302.081521034241
• CID: 6051320
• PubChem ID: 165756520
• Update Time: 2025-06-13

5-Bromo-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2757906-26-4
• 5-bromo-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-3-carboxylic acid
• EN300-37101050
• 5-Bromo-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-3-carboxylic acid

• Inchi： 1S/C9H8BrN3O4/c1-2-3-17-9(16)11-7-5(10)4-6(8(14)15)12-13-7/h2,4H,1,3H2,(H,14,15)(H,11,13,16)
• InChI Key： KUOOMIQCCHVENY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=NC=1NC(=O)OCC=C

Computed Properties

• Exact Mass: 300.96982g/mol
• Monoisotopic Mass: 300.96982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Additional information on 5-Bromo-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-3-carboxylic acid

Comprehensive Overview of 5-Bromo-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-3-carboxylic acid (CAS No. 2757906-26-4)

5-Bromo-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-3-carboxylic acid (CAS No. 2757906-26-4) is a specialized pyridazine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique brominated pyridazine core coupled with a prop-2-en-1-yloxy carbonyl amino moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes align with current trends in small-molecule drug discovery and covalent inhibitor design, addressing growing interest in targeted therapies and precision medicine.

The carboxylic acid functionality in this compound enables facile derivatization, a property highly sought after in medicinal chemistry for creating prodrugs or improving solubility. Researchers investigating kinase inhibitors or enzyme modulators frequently explore such scaffolds due to their ability to form critical hydrogen bonds with biological targets. Recent publications highlight pyridazine derivatives' role in addressing drug-resistant infections and chronic inflammation, topics dominating 2023-2024 biomedical literature.

From a synthetic chemistry perspective, the allyloxycarbonyl (Alloc) protecting group in this molecule offers orthogonal deprotection strategies under mild conditions. This feature resonates with the pharmaceutical industry's shift toward green chemistry and atom-economical processes. The compound's X-ray crystallography data (where available) provides valuable insights into molecular conformation and intermolecular interactions, crucial for structure-activity relationship (SAR) studies.

Analytical characterization of CAS 2757906-26-4 typically involves HPLC purity analysis, mass spectrometry, and multinuclear NMR (1H, 13C). These techniques verify the compound's suitability for high-throughput screening platforms. Notably, the bromine atom enables further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura), aligning with industry demand for diverse chemical libraries in fragment-based drug discovery.

Emerging applications include its potential as a building block for PROTACs (Proteolysis Targeting Chimeras), a revolutionary approach in targeted protein degradation. This connects with frequent searches about "next-generation therapeutics" and "undruggable targets" in scientific databases. The compound's logP and PSA (polar surface area) values, when optimized, may address persistent challenges in blood-brain barrier penetration - a hot topic in CNS drug development forums.

Stability studies indicate that proper storage under inert atmosphere at -20°C preserves the compound's integrity, a practical consideration for researchers comparing chemical shelf life across similar intermediates. Its compatibility with automated synthesis platforms makes it relevant for labs adopting AI-assisted molecular design, reflecting the intersection of computational chemistry and experimental validation in modern research.

In agrochemical contexts, structural analogs demonstrate activity against plant pathogens, correlating with increased interest in sustainable crop protection solutions. The pyridazine ring system's electron-deficient nature facilitates interactions with biological targets, while the allyl carbamate group allows controlled release of active species - a mechanism explored in smart delivery systems research.

Regulatory considerations emphasize proper material safety data sheets (MSDS) handling, though the compound falls outside restricted categories. Its patent landscape reveals applications in heterocyclic chemistry innovations, particularly filings related to biodegradable polymers and functional materials - areas experiencing 40% annual growth in scholarly citations.

For purchasers, technical specifications typically include >95% purity (HPLC), solubility profiles (DMSO, DMF), and certificates of analysis. These parameters directly impact experimental reproducibility, a major concern in open science initiatives. The compound's pricing reflects its multi-step synthesis complexity and niche applications, positioning it as a high-value research chemical rather than bulk commodity.

Ongoing research explores its utility in fluorescence probes and metal-organic frameworks (MOFs), connecting to trending topics like "chemical sensors for environmental monitoring". As synthetic methodologies advance, particularly in C-H activation and photocatalysis, derivatives of 5-Bromo-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-3-carboxylic acid may unlock novel applications in energy storage materials and optoelectronic devices.